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Compound of Interest

Compound Name:

1-

[Bromomethyl(ethoxy)phosphoryl]

oxyethane

Cat. No.: B1332122 Get Quote

Essential Safety and Handling Guide for 1-
[Bromomethyl(ethoxy)phosphoryl]oxyethane
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal information for 1-
[Bromomethyl(ethoxy)phosphoryl]oxyethane (CAS Number: 66197-72-6).[1] Given its

chemical structure as a halogenated organophosphate, this compound should be treated as

highly toxic and handled with extreme caution.[1][2] Organophosphates are known inhibitors of

acetylcholinesterase, an enzyme critical for nerve function, and exposure can lead to severe

health effects.[2]

Hazard Identification and Immediate Precautions
1-[Bromomethyl(ethoxy)phosphoryl]oxyethane is classified as a halogenated heterocycle.

[1] While specific toxicity data for this compound is limited, related organophosphorus

compounds are known to be hazardous. Exposure can occur through inhalation, ingestion, and

dermal contact, with inhalation providing the quickest route for absorption.[3]

Symptoms of Exposure: Symptoms of organophosphate exposure can appear rapidly,

sometimes within minutes, but can also be delayed for up to 12 hours.[2][4] Be vigilant for the

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1332122?utm_src=pdf-interest
https://www.benchchem.com/product/b1332122?utm_src=pdf-body
https://www.benchchem.com/product/b1332122?utm_src=pdf-body
https://www.calpaclab.com/1-bromomethyl-ethoxy-phosphoryl-oxyethane-min-98-1-gram/ala-o697960-1g
https://www.calpaclab.com/1-bromomethyl-ethoxy-phosphoryl-oxyethane-min-98-1-gram/ala-o697960-1g
https://pubs.acs.org/doi/10.1016/S1074-9098%2802%2900293-9
https://pubs.acs.org/doi/10.1016/S1074-9098%2802%2900293-9
https://www.benchchem.com/product/b1332122?utm_src=pdf-body
https://www.calpaclab.com/1-bromomethyl-ethoxy-phosphoryl-oxyethane-min-98-1-gram/ala-o697960-1g
https://www.ncbi.nlm.nih.gov/books/NBK470430/
https://pubs.acs.org/doi/10.1016/S1074-9098%2802%2900293-9
https://www.medicalnewstoday.com/articles/320350
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


following signs:

Mild: Headaches, nausea, dizziness, anxiety, and restlessness.[5]

Moderate to Severe: Muscle tremors, confusion, excessive salivation, lacrimation (tearing),

urination, defecation, constricted pupils (miosis), sweating, and difficulty breathing.[6]

Life-Threatening: Seizures, flaccid paralysis, increased bronchial secretions, and respiratory

failure.[5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. Dermal absorption is a common

route of pesticide poisoning.[7]
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PPE Category Specification Rationale

Hand Protection

Unlined, liquid-proof gloves

(e.g., neoprene, butyl, PVC, or

nitrile) extending up the

forearm.[8]

Prevents skin contact and

absorption. Lined gloves are to

be avoided as they can absorb

the chemical.[8]

Body Protection

Full-body, chemical-resistant

suit or coveralls made of or

coated with PVC, butyl, or

neoprene.[8] A chemical-

resistant apron should be worn

over coveralls when mixing or

pouring.

Minimizes skin exposure from

splashes or spills.

Eye and Face Protection
Chemical splash goggles and

a face shield.

Protects against accidental

splashes to the eyes and face.

Respiratory Protection

A NIOSH/MSHA-approved

respirator is essential.[7] For

this compound, a full-face air-

purifying respirator with

appropriate cartridges for

organic vapors and

particulates is recommended.

[9]

Prevents inhalation of vapors,

which is a primary route of

exposure.

Note: Always inspect PPE for damage before use and ensure a proper fit. Never use leather

gloves.[8]

Operational Plan: Handling and Synthesis
All work with 1-[Bromomethyl(ethoxy)phosphoryl]oxyethane must be conducted in a

certified chemical fume hood with a high flow rate to ensure adequate ventilation.[9]

Experimental Workflow:
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Figure 1. Laboratory Workflow for Handling 1-[Bromomethyl(ethoxy)phosphoryl]oxyethane.
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Emergency Procedures
In case of exposure, immediate action is critical.

Exposure Route First Aid Measures

Skin Contact

Immediately remove all contaminated clothing.

[4] Wash the affected area thoroughly with soap

and water.[4]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, removing contact

lenses if present.[4][10]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If not

breathing, begin artificial respiration.[10]

Ingestion
Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water.[11]

In all cases of exposure, seek immediate medical attention. Provide the Safety Data Sheet (if

available) and any other relevant information to emergency medical personnel. The established

antidote protocol for organophosphate poisoning often includes the rapid administration of

atropine and an oxime, such as pralidoxime.[12]

Disposal Plan
All waste contaminated with 1-[Bromomethyl(ethoxy)phosphoryl]oxyethane is considered

hazardous waste.

Solid Waste: Contaminated consumables (e.g., gloves, absorbent materials, paper towels)

must be placed in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents must be collected in a sealed,

labeled, and appropriate hazardous waste container. Do not pour any amount down the

drain.[13]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.medicalnewstoday.com/articles/320350
https://www.medicalnewstoday.com/articles/320350
https://www.medicalnewstoday.com/articles/320350
https://www.fishersci.com/store/msds?partNumber=AC114180050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC114180050&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10821~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2016:52:44~~1-Bromopentane~~
https://pmc.ncbi.nlm.nih.gov/articles/PMC10599800/
https://www.benchchem.com/product/b1332122?utm_src=pdf-body
https://www.health.vic.gov.au/environmental-health/pesticides-managing-spills-and-disposals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous waste. Puncture or crush the container to prevent

reuse.[13]

Disposal: All hazardous waste must be disposed of through a licensed hazardous waste

contractor.[14] Check with your institution's environmental health and safety department for

specific procedures and licensed contractors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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